Cas no 142793-21-3 ((5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one)

• Product Name: (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one
• CAS No: 142793-21-3
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 4456699
• PubChem ID: 72941685
• Update Time: 2025-10-28

(5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one Chemical and Physical Properties

Names and Identifiers

• (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one
• (3bR,5aS,9aS,9bS)-1,1,9a-trimethyl-3,3b,4,5,5a,6,9,9b,10,11-decahydro-2H-indeno[4,5-h]isochromen-7-one;
• (3bR,5aS,9aS,9bS)-1,1,9a-trimethyl-3,3b,4,5,5a,6,9,9b,10,11-decahydro-2H-indeno[4,5-h]isochromen-7-one
• (4aS,4bS,9bR,11aS)-4,4a,4b,5,6,7,8,9,9b,10,11,11a-Dodecahydro-4a,7,7-triMethylcyclopenta[5,6]naphtho[1,2-c]pyran-2(1H)-one
• Oxandrolone USP IMpurity B
• 17,17-Dimethyl-2-oxa-18-norandrost-13-en-3-one
• Oxandrolone related compound C
• Oxandrolone impurity, anhydro-oxandrolone- [USP]
• Q27276035
• 142793-21-3
• (5Alpha)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one
• DTXSID401104455
• 17,17-DIMETHYL-18-NOR-2-OXA-5.ALPHA.-ANDROST-13-EN-3-ONE
• D36ZX74SJ4
• UNII-D36ZX74SJ4
• 17,17-Dimethyl-18-nor-2-oxa-5alpha-androst-13-en-3-one
• (4aS,4bS,9bR,11aS)-4,4a,4b,5,6,7,8,9,9b,10,11,11a-Dodecahydro-4a,7,7-trimethylcyclopenta(5,6)naphtho(1,2-c)pyran-2(1H)-one
• OXANDROLONE IMPURITY, ANHYDRO-OXANDROLONE- [USP IMPURITY]
• Cyclopenta(5,6)naphtho(1,2-C)pyran-2(1H)-one, 4,4a,4b,5,6,7,8,9,9b,10,11,11a-dodecahydro-4a,7,7-trimethyl-, (4aS,4bS,9bR,11aS)-

• Inchi： 1S/C19H28O2/c1-18(2)9-8-14-13-5-4-12-10-17(20)21-11-19(12,3)16(13)7-6-15(14)18/h12-13,16H,4-11H2,1-3H3/t12-,13-,16-,19-/m0/s1
• InChI Key： FWMYHFPYBGUGPD-DYIBVVGTSA-N
• SMILES： C1OC(=O)C[C@]2([H])CC[C@]3([H])[C@@]([H])([C@@]12C)CCC1C(C)(C)CCC3=1

Computed Properties

• Exact Mass: 288.20900
• Monoisotopic Mass: 288.208930132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.49240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones

Additional information on (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one

Comprehensive Overview of (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one (CAS No. 142793-21-3): Structure, Applications, and Research Insights

The compound (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one (CAS No. 142793-21-3) is a structurally modified steroid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique 18-nor configuration and the incorporation of a 2-oxa group distinguish it from conventional androstane frameworks. This article delves into its molecular characteristics, potential applications, and relevance to contemporary scientific inquiries, including steroid metabolism and enzyme modulation.

Chemically, (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one belongs to the family of norsteroids, which are known for their altered carbon skeletons compared to natural steroids. The presence of a dimethyl group at C-17 and an oxa (oxygen) substitution at C-2 introduces steric and electronic effects that influence its binding affinity to receptors. Researchers have explored its role in modulating androgen receptors and metabolic pathways, making it a candidate for studies in endocrinology and drug development.

In recent years, the demand for modified steroids with enhanced selectivity and reduced side effects has surged, aligning with trends in personalized medicine and targeted therapies. The compound’s 13-ene functionality and 3-one moiety are critical to its interaction with enzymes like 5α-reductase, a hotspot in treatments for hormonal disorders. Online searches frequently include queries such as "norsteroids in drug design" and "oxygenated androgen analogs," reflecting growing interest in its pharmacological potential.

From a synthetic perspective, CAS No. 142793-21-3 serves as a valuable intermediate in organic chemistry. Its 17,17-dimethyl group enhances stability, while the 2-oxa bridge offers reactivity for further derivatization. Laboratories focusing on steroid analog synthesis often highlight its utility in constructing libraries for high-throughput screening. This aligns with the broader shift toward fragment-based drug discovery, a trending topic in AI-driven molecular design platforms.

Environmental and regulatory considerations also play a role in discussions about (5α)-17,17-Dimethyl-18-nor-2-oxaandrost-13-en-3-one. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). The compound’s biodegradability and ecotoxicological profile remain under investigation, addressing concerns raised in searches like "green chemistry for steroid derivatives."

In conclusion, CAS No. 142793-21-3 exemplifies the intersection of traditional steroid chemistry and modern therapeutic innovation. Its structural features, such as the 18-nor scaffold and 2-oxa modification, offer fertile ground for research in hormone signaling and drug delivery systems. As the scientific community prioritizes sustainable synthesis and precision medicine, this compound is poised to remain a subject of cutting-edge exploration.